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Compound of Interest

Compound Name: 2-Aminobenzhydrazide

Cat. No.: B158828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-
aminobenzhydrazide in various solvents. Due to the limited availability of quantitative

solubility data for 2-aminobenzhydrazide in publicly accessible literature, this guide presents

qualitative solubility information for the target compound. To offer a valuable comparative

reference, quantitative solubility data for the closely related compound, benzhydrazide, is

included. Furthermore, this guide outlines a detailed experimental protocol for determining the

solubility of a solid organic compound, such as 2-aminobenzhydrazide, using the gravimetric

method.

Introduction to 2-Aminobenzhydrazide
2-Aminobenzhydrazide, also known as anthranilic acid hydrazide, is an organic compound

with the chemical formula C₇H₉N₃O. It is a derivative of hydrazine and 2-aminobenzoic acid.

The presence of both an amino group and a hydrazide functional group makes it a versatile

building block in the synthesis of various heterocyclic compounds with potential applications in

medicinal chemistry and materials science. Understanding its solubility is a critical first step in

its application, influencing reaction conditions, formulation development, and purification

processes.
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While specific quantitative solubility data for 2-aminobenzhydrazide is not readily available in

published literature, qualitative descriptions consistently indicate its general solubility

characteristics. To provide a quantitative perspective, the solubility of benzhydrazide, a

structurally similar compound lacking the amino group, is presented. This data, obtained

through the gravimetric method, offers insight into how a related hydrazide behaves in different

solvent systems.

Table 1: Solubility of 2-Aminobenzhydrazide and Benzhydrazide

Compound Solvent Temperature (°C) Solubility

2-

Aminobenzhydrazide
Water Not Specified Slightly Soluble

Methanol Not Specified Soluble

Ethanol Not Specified Soluble

Benzhydrazide
Methanol + Water

(90:10 w/w)
10 0.2833 (mole fraction)

Methanol + Water

(90:10 w/w)
50 0.5891 (mole fraction)

Ethanol + Water

(90:10 w/w)
10 0.2115 (mole fraction)

Ethanol + Water

(90:10 w/w)
50 0.5188 (mole fraction)

Note: The solubility of benzhydrazide is presented as a mole fraction. The data illustrates a

significant increase in solubility with increasing temperature.

The isomers of aminobenzhydrazide, such as 4-aminobenzhydrazide, are also noted to have

limited solubility in water but are more soluble in polar organic solvents like DMSO, methanol,

and ethanol.[1] The solubility of these isomers can be influenced by the pH of the solution.[1]
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Experimental Protocol: Determination of Solubility
by the Gravimetric Method
The gravimetric method is a straightforward and reliable technique for determining the solubility

of a solid compound in a given solvent.[2][3] It involves preparing a saturated solution,

separating a known volume of the solution, evaporating the solvent, and weighing the

remaining solute.

3.1. Materials and Apparatus

2-Aminobenzhydrazide (or other solid of interest)

Solvent of interest (e.g., water, ethanol, methanol)

Analytical balance

Thermostatic shaker or magnetic stirrer with hot plate

Conical flasks with stoppers

Volumetric flasks

Pipettes

Filtration apparatus (e.g., syringe filters)

Pre-weighed evaporation dishes or watch glasses

Drying oven

3.2. Procedure

Preparation of a Saturated Solution:

Add an excess amount of the solid 2-aminobenzhydrazide to a conical flask containing a

known volume of the solvent. The presence of undissolved solid is crucial to ensure

saturation.
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Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatic shaker or on a magnetic stirrer at a constant, recorded

temperature.

Agitate the mixture for a sufficient period to allow it to reach equilibrium. This may take

several hours. To confirm equilibrium, samples of the supernatant can be taken at different

time points until the concentration of the dissolved solid remains constant.

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a precise volume (e.g., 10 mL) of the clear supernatant using a pre-

heated or pre-cooled pipette to match the solution's temperature and prevent precipitation

or further dissolution.

Immediately filter the withdrawn sample using a syringe filter to remove any remaining

solid particles.

Solvent Evaporation and Weighing:

Transfer the filtered sample to a pre-weighed, clean, and dry evaporation dish.

Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the solute. The oven temperature should be below the

boiling point of the solute and its decomposition temperature.

Continue drying until a constant weight of the residue is achieved. This is confirmed by

repeated weighing after intervals of cooling in a desiccator.

Calculation of Solubility:

Calculate the mass of the dissolved solid by subtracting the initial weight of the empty

evaporation dish from the final constant weight of the dish with the dried residue.

The solubility can then be expressed in various units, such as grams per 100 mL ( g/100

mL) or moles per liter (mol/L).
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3.3. Experimental Workflow Diagram

Gravimetric Solubility Determination Workflow

1. Add excess solid to a known volume of solvent in a sealed flask.

2. Equilibrate at a constant temperature with agitation.

3. Allow undissolved solid to settle.

4. Withdraw a precise volume of the clear supernatant.

5. Filter the supernatant to remove any solid particles.

6. Transfer the filtered solution to a pre-weighed evaporation dish.

7. Evaporate the solvent in a drying oven.

8. Dry the residue to a constant weight.

9. Calculate solubility from the mass of the residue and the volume of the solution.

Click to download full resolution via product page
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Caption: Gravimetric Solubility Determination Workflow

Conclusion
This technical guide has summarized the available solubility information for 2-
aminobenzhydrazide and provided a detailed experimental protocol for its quantitative

determination. While qualitative data indicates that 2-aminobenzhydrazide is slightly soluble in

water and soluble in polar organic solvents like methanol and ethanol, further experimental

work is required to establish precise quantitative solubility values across a range of solvents

and temperatures. The provided gravimetric method offers a robust and accessible approach

for researchers to obtain this critical data, which is essential for the effective utilization of 2-
aminobenzhydrazide in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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